Cas no 1020101-33-0 (Methyl 4-chloro-8-methylquinoline-2-carboxylate)
Methyl 4-chloro-8-methylquinoline-2-carboxylate is a versatile quinoline derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring both chloro and methyl substituents on the quinoline core, enhances reactivity and selectivity in synthetic transformations. The ester functional group at the 2-position allows for further derivatization, making it a valuable intermediate in the synthesis of biologically active compounds. This compound exhibits stability under standard storage conditions and is compatible with a range of organic reactions. Its well-defined molecular framework makes it particularly useful for developing heterocyclic scaffolds in medicinal chemistry and material science applications.
1020101-33-0 structure
Product Name:Methyl 4-chloro-8-methylquinoline-2-carboxylate
CAS No:1020101-33-0
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD12913953
CID:856225
PubChem ID:46739503
Update Time:2025-06-07
Methyl 4-chloro-8-methylquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 4-CHLORO-8-METHYLQUINOLINE-2-CARBOXYLATE
- ACMC-2097y9
- AG-L-20112
- AK-94473
- ANW-14575
- BD231388
- CTK4A0555
- SureCN3281565
- 4-Chloro-8-methyl-2-quinolinecarboxylic acid methyl ester
- SB69115
- CS-0212225
- MFCD12913953
- SCHEMBL3281565
- methyl4-chloro-8-methylquinoline-2-carboxylate
- 2-Quinolinecarboxylic acid, 4-chloro-8-methyl-, methyl ester
- 1020101-33-0
- DTXSID90675105
- BS-19152
- VQB10133
- AKOS012682843
- DB-360792
- Methyl 4-chloro-8-methylquinoline-2-carboxylate
-
- MDL： MFCD12913953
- Inchi： InChI=1S/C12H10ClNO2/c1-7-4-3-5-8-9(13)6-10(12(15)16-2)14-11(7)8/h3-6H,1-2H3
- InChI Key： FFRCXTXPLHQRFN-UHFFFAOYSA-N
- SMILES： CC1=C2C(=CC=C1)C(=CC(=N2)C(=O)OC)Cl
Computed Properties
- Exact Mass: 235.04
- Monoisotopic Mass: 235.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
- PSA: 39.19000
- LogP: 2.98320
Methyl 4-chloro-8-methylquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M178786-25g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 98% | 25g |
¥2289.90 | 2023-09-01 | |
| Fluorochem | 216046-1g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 95% | 1g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 216046-5g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 95% | 5g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 216046-25g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 95% | 25g |
￡450.00 | 2022-03-01 | |
| Alichem | A189007959-25g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 95% | 25g |
$400.00 | 2023-09-04 | |
| Chemenu | CM145602-25g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 95% | 25g |
$320 | 2021-08-05 | |
| TRC | M295535-100mg |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M295535-250mg |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M295535-500mg |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M295535-1g |
Methyl 4-chloro-8-methylquinoline-2-carboxylate |
1020101-33-0 | 1g |
$98.00 | 2023-05-18 |
Methyl 4-chloro-8-methylquinoline-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1020101-33-0)Methyl 4-chloro-8-methylquinoline-2-carboxylate
Order Number:A896968
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:57
Price ($):320.0
Email:sales@amadischem.com
Methyl 4-chloro-8-methylquinoline-2-carboxylate Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1020101-33-0)Methyl 4-chloro-8-methylquinoline-2-carboxylate
Purity:99%
Quantity:25g
Price ($):320.0